Cas no 1392274-37-1 (5-fluoro-1,3-dimethyl-4-2-(trimethylsilyl)ethynyl-1H-pyrazole)

• Product Name: 5-fluoro-1,3-dimethyl-4-2-(trimethylsilyl)ethynyl-1H-pyrazole
• CAS No: 1392274-37-1
• MF: C₁₀H₁₅FN₂Si
• MW: 210.323406457901
• MDL: MFCD24540485
• CID: 5169787
• PubChem ID: 71832999
• Update Time: 2025-09-24

5-fluoro-1,3-dimethyl-4-2-(trimethylsilyl)ethynyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 2-(5-fluoro-1,3-dimethylpyrazol-4-yl)ethynyl-trimethylsilane
• 5-fluoro-1,3-dimethyl-4-[(trimethylsilyl)ethynyl]-1H-pyrazole
• 5-fluoro-1,3-dimethyl-4-2-(trimethylsilyl)ethynyl-1H-pyrazole

• MDL： MFCD24540485
• Inchi： 1S/C10H15FN2Si/c1-8-9(6-7-14(3,4)5)10(11)13(2)12-8/h1-5H3
• InChI Key： DXHLOGZHGHGAMC-UHFFFAOYSA-N
• SMILES： [Si](C#CC1=C(F)N(C)N=C1C)(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0